Cas no 1179170-70-7 (1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(pentan-3-yl)aminoethan-1-ol)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(pentan-3-yl)aminoethan-1-ol
• CAS No: 1179170-70-7
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• CID: 5230951
• PubChem ID: 60904592
• Update Time: 2025-06-27

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(pentan-3-yl)aminoethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(pentan-3-yl)amino]ethan-1-ol
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(pentan-3-ylamino)ethanol
• Z666304634
• 1,4-Benzodioxin-6-methanol, α-[[(1-ethylpropyl)amino]methyl]-2,3-dihydro-
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(pentan-3-yl)aminoethan-1-ol

• Inchi： 1S/C15H23NO3/c1-3-12(4-2)16-10-13(17)11-5-6-14-15(9-11)19-8-7-18-14/h5-6,9,12-13,16-17H,3-4,7-8,10H2,1-2H3
• InChI Key： IFVHZYTVGHEGBP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)OCCO2)CNC(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 258
• XLogP3: 2.2
• Topological Polar Surface Area: 50.7

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(pentan-3-yl)aminoethan-1-ol

Introduction to 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(pentan-3-yl)aminoethan-1-ol (CAS No. 1179170-70-7)

The compound 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(pentan-3-yl)aminoethan-1-ol, identified by its CAS number 1179170-70-7, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a complex aromatic and aliphatic structure, has garnered attention due to its potential applications in pharmaceutical research and development. The benzodioxin moiety and the pentanyl side chain contribute unique pharmacophoric properties that make this compound a promising candidate for further investigation.

Recent studies have highlighted the importance of benzodioxin derivatives in the design of novel therapeutic agents. The benzodioxin scaffold, characterized by its oxygenated aromatic ring system, is known for its biological activity across various pathways. Specifically, derivatives of this class have shown promise in modulating neurotransmitter systems, making them relevant for the development of drugs targeting neurological disorders. The presence of the pentan-3-yl group in 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(pentan-3-yl)aminoethan-1-ol introduces additional conformational flexibility and may influence the compound's solubility and metabolic stability.

In the realm of drug discovery, the structural features of this compound are particularly noteworthy. The aminoethanol side chain not only enhances solubility but also provides a site for further functionalization, enabling the synthesis of analogs with tailored biological properties. This versatility makes 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(pentan-3-yl)aminoethan-1-ol a valuable scaffold for medicinal chemists exploring new therapeutic modalities.

Current research trends indicate that compounds with similar structural motifs are being extensively studied for their potential in treating a range of diseases. For instance, studies have demonstrated that benzodioxin derivatives can interact with specific enzymes and receptors involved in inflammation and pain signaling. The aliphatic chain in 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(pentan-3-yl)aminoethan-1-ol may play a crucial role in modulating these interactions, potentially leading to novel anti-inflammatory or analgesic agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to construct the complex core structure efficiently. The use of modern spectroscopic methods like NMR and mass spectrometry is essential for confirming the structural integrity of the final product.

From a pharmacokinetic perspective, the bioavailability and metabolic fate of 1-(2,3-dihydro-1,4-benzodioxin-6-ylyl)-2-(pentanaminoethanol) are critical factors to consider. Computational modeling techniques have been increasingly utilized to predict how this compound will behave within biological systems. These models help researchers anticipate potential side effects and optimize dosing regimens before moving into clinical trials.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Preliminary in vitro studies have suggested that it may exhibit activity against certain types of cancer by inhibiting key signaling pathways involved in cell proliferation. Additionally, its structural similarity to known psychoactive substances has prompted investigations into its potential effects on central nervous system function.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into clinical reality. The development pipeline for 1-(2,3-dihydro - 1 , 4 -benzodioxin - 6 - yl ) - 2 - ( pent an - 3 - y l ) am i no eth an - 1 - ol will likely involve preclinical studies to assess its safety profile and efficacy before human trials can commence.

The role of computational chemistry in drug discovery cannot be overstated. Molecular docking simulations have been used to explore how this compound might bind to target proteins at a molecular level. These simulations provide insights into binding affinities and interaction mechanisms, which are vital for designing more effective drugs.

In conclusion, 1 -( 2 , 3 - di hydro - 1 , 4 - b enz od ox i n - 6 - y l ) - 2 -( p en ta n - 3 - y l ) am i no e than o l (CAS No . 1179170 -70 -7) represents a promising lead in medicinal chemistry with significant potential for further development . Its unique structural features , combined with recent advancements i n drug design methodologies , make it an exciting candidate for future research . As our understanding o f biological systems continues to grow , compounds like thi s one will play an increasingly important role i n addressing unmet medical needs .